Cas no 589-29-7 (1,4-Di(hydroxymethyl)benzene)

• Product Name: 1,4-Di(hydroxymethyl)benzene
• CAS No: 589-29-7
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00004665
• CID: 38560
• PubChem ID: 24891677
• Update Time: 2025-05-24

1,4-Di(hydroxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanol
• p-Xylene-alpha,alpha-diol
• p-phenylenedimethanol
• 1,4-Bis(hydroxymethyl)benzene
• 1,4-Phenylenedicarbinol
• p-Xylene-alpha,alpha'-diol
• p-Xylylene Glycol
• [4-(hydroxymethyl)phenyl]methanol
• 1,4-Di(hydroxymethyl)benzene
• 1.4-Benzenedimethanol
• a.a'-Dihydroxy-p-xylene
• p-Phenylene dicarbinol
• NSC 5097
• α,α'-Dihydroxy-p-xylene
• p-Xylene-α,α'-diol
• 1,4-Benzenedimethanol, 99%
• SY036781
• Q27259200
• AI3-25222
• NSC-5097
• 1,4-Benzenedimethanol p-Xylylene glycol
• P-XYLENE-A,A'-DIOL
• AMY19474
• NSC5097
• 4-(hydroxymethyl)benzyl alcohol
• FT-0606768
• p-Benzenedimethanol
• p-Xylyl alcohol
• AKOS009159500
• InChI=1/C8H10O2/c9-5-7-1-2-8(6-10)4-3-7/h1-4,9-10H,5-6H
• p-Xylylene-.alpha.,.alpha.'-diol
• DTXSID1060427
• MFCD00004665
• p-Xylene glycol
• 25214-80-6
• 1,4-phenylene-dimethanol
• p-Xylylene-alpha,alpha'-diol
• alpha,alpha'-Dihydroxy-p-xylene
• CK2445
• AC-12623
• CHEMBL4536209
• W-105354
• F8880-4846
• 1,4-Di(hydroxymethyl)benzene-d4
• EINECS 209-641-2
• p-(Hydroxymethyl)benzyl alcohol
• p-Bis(hydroxymethyl)benzene
• p-Xylylene dialcohol
• .alpha.,.alpha.'-Dihydroxy-p-xylene
• Terephthalyl alcohol
• NS00034041
• 1,4-Dimethylolbenzene
• p-Xylene-.alpha.,.alpha.'-diol
• SCHEMBL41775
• 4-(hydroxymethyl)-benzyl alcohol
• 4919Q1C910
• CS-W016500
• 1,4-benzenedimethanol; p-phenylenedimethanol; p-xylene-alpha,alpha'-diol; p-xylylene glycol
• 1,4-phenylenedimethanol
• A832078
• 1,4-Xylylene glycol
• .alpha.,.alpha.'-p-Xylenediol
• EN300-55336
• D0605
• 589-29-7
• AS-14363
• BENZENE-1,4-DIMETHANOL
• UNII-4919Q1C910
• p-Xylylenediol
• alpha,alpha'-p-Xylenediol
• 1,4-benzene dimethanol
• DTXCID6042490
• FX67582
• A1BDW
• p-Xylene-?,?'-diol
• 1,4-Benzene dimethanol;p-Xylylene glycol;1,4-Bis(hydroxymethyl)benzene
• 209-641-2

• MDL： MFCD00004665
• Inchi： 1S/C8H10O2/c9-5-7-1-2-8(6-10)4-3-7/h1-4,9-10H,5-6H2
• InChI Key： BWVAOONFBYYRHY-UHFFFAOYSA-N
• SMILES： OCC1C=CC(CO)=CC=1
• BRN： 2042077

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: White needle like crystals.
• Density: 1.0742 (rough estimate)
• Melting Point: 114-118 °C (lit.)
• Boiling Point: 138-143 °C/1 mmHg(lit.)
• Flash Point: 138-143°C/1mm
• Refractive Index: 1.5090 (estimate)
• Water Partition Coefficient: Soluble in ether, toluene, methanol and hot water.
• PSA: 40.46000
• LogP: 0.67120

1,4-Di(hydroxymethyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/22
• Safety Instruction： S22-S24/25-S9-S7-S23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S23;S7;S9
• Risk Phrases：R20/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,4-Di(hydroxymethyl)benzene

1,4-Di(hydroxymethyl)benzene: A Comprehensive Overview

1,4-Di(hydroxymethyl)benzene (CAS No. 589-29-7) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as 1,4-bis(hydroxymethyl)benzene, is a derivative of benzene with two hydroxymethyl groups attached at the para positions. The structure of 1,4-Di(hydroxymethyl)benzene makes it highly reactive and suitable for a wide range of chemical transformations.

The molecular formula of 1,4-Di(hydroxymethyl)benzene is C8H10O2, and its molecular weight is approximately 138.16 g/mol. The compound exists as a colorless liquid with a characteristic odor. Its physical properties, such as melting point and boiling point, are influenced by the hydroxymethyl groups attached to the benzene ring. Recent studies have shown that the presence of these groups enhances the compound's solubility in polar solvents, making it ideal for use in aqueous environments.

One of the most notable applications of 1,4-Di(hydroxymethyl)benzene is in the synthesis of advanced polymers. Researchers have demonstrated that this compound can serve as a building block for creating high-performance materials with tailored properties. For instance, it has been used to develop thermally stable polymers that exhibit excellent mechanical strength and resistance to environmental factors.

In addition to its role in polymer chemistry, 1,4-Di(hydroxymethyl)benzene has gained attention in the field of drug delivery systems. Recent advancements have highlighted its potential as a precursor for bioactive molecules. By modifying the hydroxymethyl groups, scientists have been able to create derivatives that exhibit promising pharmacological activities.

The synthesis of 1,4-Di(hydroxymethyl)benzene involves several methods, including nucleophilic aromatic substitution and catalytic hydrogenation. Modern techniques have optimized these processes to improve yield and reduce reaction times. For example, the use of transition metal catalysts has enabled more efficient conversions, making large-scale production more feasible.

From an environmental perspective, 1,4-Di(hydroxymethyl)benzene has been studied for its biodegradability and ecological impact. Research indicates that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems. However, further studies are required to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, 1,4-Di(hydroxymethyl)benzene (CAS No. 589-29-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity make it a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical innovations is expected to grow significantly.